Cas no 91013-87-5 (2H-1,4-Benzothiazine, 2-ethyl-3,4-dihydro-)

• Product Name: 2H-1,4-Benzothiazine, 2-ethyl-3,4-dihydro-
• CAS No: 91013-87-5
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 1963637
• PubChem ID: 52983958
• Update Time: 2025-04-21

2H-1,4-Benzothiazine, 2-ethyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 2-ethyl-3,4-dihydro-
• 2-Ethyl-3,4-dihydro-2H-benzo[b][1,4]thiazine
• 91013-87-5
• AKOS006332999

• Inchi： 1S/C10H13NS/c1-2-8-7-11-9-5-3-4-6-10(9)12-8/h3-6,8,11H,2,7H2,1H3
• InChI Key： RXNATZXEDUHDDK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NCC1CC

Computed Properties

• Exact Mass: 179.07687059Da
• Monoisotopic Mass: 179.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų